3,5,8-Trichloroquinolin-4-amine
Description
3,5,8-Trichloroquinolin-4-amine is a quinoline derivative featuring chlorine substituents at positions 3, 5, and 8, with an amino group at position 3.
Properties
CAS No. |
1211424-00-8 |
|---|---|
Molecular Formula |
C9H5Cl3N2 |
Molecular Weight |
247.503 |
IUPAC Name |
3,5,8-trichloroquinolin-4-amine |
InChI |
InChI=1S/C9H5Cl3N2/c10-4-1-2-5(11)9-7(4)8(13)6(12)3-14-9/h1-3H,(H2,13,14) |
InChI Key |
AFOXPYBXHADOQT-UHFFFAOYSA-N |
SMILES |
C1=CC(=C2C(=C1Cl)C(=C(C=N2)Cl)N)Cl |
Synonyms |
4-Amino-3,5,8-trichloroquinoline |
Origin of Product |
United States |
Comparison with Similar Compounds
Structural and Electronic Effects
- Chlorine Positioning: 3,8-Dichloro (): The chlorine at position 3 may sterically hinder electrophilic substitution reactions compared to 6,8-dichloro analogs. 6,8-Dichloro (): Symmetric substitution at 6 and 8 positions could enhance π-stacking interactions in biological systems.
- Mixed Substituents: The adamantyl group in 8-chloroquinolin-4-amine derivatives () significantly increases lipophilicity, which may improve blood-brain barrier penetration. Trifluoromethyl groups () introduce strong electron-withdrawing effects, stabilizing the quinoline ring and altering reactivity in cross-coupling reactions.
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